3-[(4-Benzoylpiperazin-1-yl)sulfonyl]benzoic acid

• IUPAC Name: 3-(4-benzoylpiperazin-1-yl)sulfonylbenzoic acid
• InChI: InChI=1S/C18H18N2O5S/c21-17(14-5-2-1-3-6-14)19-9-11-20(12-10-19)26(24,25)16-8-4-7-15(13-16)18(22)23/h1-8,13H,9-12H2,(H,22,23)
• InChI Key: MAKXWEYYRGLODM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC=CC=C2)S(=O)(=O)C3=CC=CC(=C3)C(=O)O
• Molecular Formula: C18H18N2O5S
• Molecular Weight: 374.4 g/mol

Description

3-[(4-Benzoylpiperazin-1-yl)sulfonyl]benzoic acid is a chemical compound with the molecular formula C18H18N2O5S and a molecular weight of 374.41. It is a powder at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C18H20N2O4S/c21-18(22)16-7-4-8-17(13-16)25(23,24)20-11-9-19(10-12-20)14-15-5-2-1-3-6-15/h1-8,13H,9-12,14H2,(H,21,22). This code provides a detailed description of the molecule’s structure, including the arrangement of its atoms and bonds.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. It has a melting point of 164-165 degrees Celsius.

Scientific Research Applications

Crystal Engineering and Supramolecular Chemistry

Research on cocrystallization of N-donor type compounds with 5-sulfosalicylic acid demonstrates the impact of hydrogen-bonding on supramolecular architectures. This is crucial for understanding crystal packing and designing materials with specific properties (Wang et al., 2011).

Organic Synthesis Methodologies

Studies on Pd(II)-catalyzed meta-C–H functionalizations of benzoic acid derivatives underline the importance of selective C–H bond functionalization in organic synthesis, offering tools for step-economical synthesis (Li et al., 2016).

Enzymatic Metabolism Studies

Investigations into the oxidative metabolism of novel antidepressants highlight the enzymatic pathways involved in drug metabolism, crucial for drug development and understanding pharmacokinetics (Hvenegaard et al., 2012).

Plant Growth Regulation

Research on benzoic acid and derivatives inducing multiple stress tolerance in plants provides insights into the regulatory role of these molecules in enhancing plant resilience to various stresses, important for agricultural biotechnology (Senaratna et al., 2004).

Antimicrobial Activities

The synthesis and evaluation of antimicrobial activities of compounds containing benzoic acid derivatives demonstrate the potential of such compounds in developing new antimicrobial agents, critical in addressing antibiotic resistance (El-Meguid, 2014).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.